Cas no 2136797-44-7 ((2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid)
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid
- 2136797-44-7
- EN300-1300222
-
- Inchi: 1S/C7H12N4O2/c1-2-11-4-5(9-10-11)3-6(8)7(12)13/h4,6H,2-3,8H2,1H3,(H,12,13)/t6-/m0/s1
- InChI Key: YQEMQVJESHQXJO-LURJTMIESA-N
- SMILES: OC([C@H](CC1=CN(CC)N=N1)N)=O
Computed Properties
- Exact Mass: 184.09602564g/mol
- Monoisotopic Mass: 184.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 94Ų
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300222-1.0g |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300222-50mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 50mg |
$1008.0 | 2023-09-30 | ||
| Enamine | EN300-1300222-100mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 100mg |
$1056.0 | 2023-09-30 | ||
| Enamine | EN300-1300222-250mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 250mg |
$1104.0 | 2023-09-30 | ||
| Enamine | EN300-1300222-500mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 500mg |
$1152.0 | 2023-09-30 | ||
| Enamine | EN300-1300222-1000mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 1000mg |
$1200.0 | 2023-09-30 | ||
| Enamine | EN300-1300222-2500mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 2500mg |
$2351.0 | 2023-09-30 | ||
| Enamine | EN300-1300222-5000mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 5000mg |
$3479.0 | 2023-09-30 | ||
| Enamine | EN300-1300222-10000mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid |
2136797-44-7 | 10000mg |
$5159.0 | 2023-09-30 |
(2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid
Compound CAS No. 2136797-44-7: (2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid
The compound CAS No. 2136797-44-7, also known as (2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of amino acids modified with a triazole ring, which introduces unique chemical and biological properties. The presence of the (S)-configuration at the second carbon atom suggests a specific stereochemistry that may influence its interactions in biological systems.
Recent studies have highlighted the importance of such compounds in drug discovery and development. The triazole ring is a heterocyclic structure that is often associated with increased stability and bioavailability. In particular, the ethyl-substituted triazole moiety in this compound has been shown to enhance solubility and permeability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its potential as a building block for peptide synthesis, where its stereochemistry plays a critical role in determining the overall structure and function of the resulting peptides.
One of the most promising areas of research involving this compound is its application in targeted drug delivery systems. The unique combination of an amino acid backbone and a triazole ring allows for the creation of molecules that can interact with specific biological targets with high precision. For instance, studies have demonstrated that derivatives of this compound can serve as ligands for metal ions, enabling their use in metallo-drug design. This property is particularly valuable in the development of anticancer agents, where selective targeting of metalloenzymes or metalloproteins is crucial.
In addition to its pharmacological applications, this compound has also been investigated for its role in biocatalysis. The amino acid moiety provides a platform for enzymatic catalysis, while the triazole ring introduces additional functional groups that can participate in catalytic cycles. Recent advancements in asymmetric catalysis have leveraged the stereochemical properties of this compound to develop more efficient and enantioselective reactions. Such developments are expected to significantly impact the production of chiral pharmaceuticals and fine chemicals.
The synthesis of (2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the triazole ring through click chemistry reactions and the subsequent introduction of the amino acid functionality. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring that the final product meets stringent quality standards.
From a structural standpoint, this compound exhibits a fascinating balance between rigidity and flexibility. The triazole ring imparts rigidity to the molecule, while the amino acid backbone provides flexibility necessary for interactions within biological systems. This balance is critical for its function as a scaffold in molecular design. Recent computational studies have provided deeper insights into its conformational dynamics, further elucidating its potential applications in structural biology and drug design.
In conclusion, CAS No. 2136797-44-7, or (2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yllpropanoic acid, represents a versatile platform for chemical innovation across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in contemporary research efforts aimed at advancing medicine, biotechnology, and materials science.
2136797-44-7 ((2S)-2-amino-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)